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Compound of Interest

Compound Name: Butyl valerate

Cat. No.: B146188

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the odor and flavor characteristics of butyl
valerate (also known as butyl pentanoate), a significant ester in the flavor and fragrance
industry. It summarizes key quantitative data, details relevant experimental protocols, and
visualizes associated biological and analytical workflows to support research and development
activities.

Executive Summary

Butyl valerate (FEMA Number 2217) is an aliphatic ester recognized for its potent and
pleasant fruity aroma.[1][2] It is classified as Generally Recognized as Safe (GRAS) by the
Flavor and Extract Manufacturers Association (FEMA) and is utilized globally as a flavoring
agent in a variety of consumer products.[3][4] Its characteristic scent and taste profile,
reminiscent of apples, pineapples, and raspberries, makes it a valuable component in the
formulation of fruit-flavored foods and beverages.[5][6] This guide collates its physicochemical
properties, sensory data, and the methodologies used to ascertain them.

Quantitative Data Summary

The following tables provide a consolidated view of the key physicochemical and sensory data
for butyl valerate.

Table 1: Physicochemical Properties of Butyl Valerate
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Property Value Source(s)
IUPAC Name Butyl pentanoate [7]
CAS Number 591-68-4 (8]
Molecular Formula CoH1802 [8]
Molecular Weight 158.24 g/mol [8]
Appearance Colorless Liquid [3]
Boiling Point 186-187 °C (at 760 mm Hg) [3]
Density 0.868 g/mL at 25 °C [3]
Flash Point 66.67 °C (152.00 °F) [6]

Vapor Pressure

0.608 mmHg at 25 °C

[3]

Water Solubility

83.87 mg/L at 25 °C

[3]

Solubility

Soluble in ethanol, propylene

glycol

[3](8]

Refractive Index

1.408 - 1.416 at 20 °C

[6]

Table 2: Odor and Flavor Profile of Butyl Valerate
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Profile Type Descriptor Intensity / Note Source(s)
Odor Fruity 97.51% [8]
Apple 73.13% [8]

Pineapple 70.65% [8]

Green 61.31% [8]

Sweet 60.23% [8]

Banana 56.37% [8]

Winey 51.75% [8]

Ethereal 50.43% [8]

Raspberry - [6]

Tropical - [6]

Taste Swéet’ Pineapple, at 10 ppm in solution  [6]

Fruity

Banana, Ripe, Tultti-

) at 10 ppm in solution [6]
frutti

Table 3: Sensory Detection Thresholds of Related
Valerate Esters

A consensus odor detection threshold for n-butyl valerate is not readily available in the
reviewed literature. For context, the following table lists the thresholds for structurally similar
valerate esters, which demonstrates the high potency typical of this class of compounds.
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Odor Threshold (in air,

Compound Source
ppm)

Methyl Valerate 0.0022

Ethyl Valerate 0.00011

n-Propyl Isovalerate 0.000056

n-Butyl Isovalerate 0.012

Note: The values above are for different chemical compounds and are provided for illustrative

purposes only.

Table 4: Regulatory and Usage Limits

Regulatory Body / . Usage Limits
. Identifier | Status Source(s)
List (mglkg or ppm)
FEMA GRAS No. 2217 [4]
No safety concern at
JECFA No. 160
current intake levels
Limited to Moderate
FDA CFR 21 CFR 172.515 [3][4]
Amount
Usage (Soft Drinks) - 3.0 mg/kg [3]
Usage (Cold Drinks) - 2.6 mg/kg [3]
Usage (Candy) - 8.0 mg/kg [3]
Usage (Baked Goods) - 6.8 mg/kg [3]

Signaling and Analytical Visualizations

The following diagrams, rendered in Graphviz, illustrate the biological pathway for odor

perception and the experimental workflows used in the sensory analysis of butyl valerate.
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Olfactory Cilium Membrane

Olfactory Receptor Neuron
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Sample Preparation

Sample containing
Butyl Valerate

:

Solvent Extraction or
Headspace Sampling (SPME)

Gas Chromatography

GC Injector (250°C)

Vaporization &
Separation

Capillary Column
(e.g., DB-1)

Effluent Splitter (1:1)

Olfactory Detection Port (ODP) Instrumental Detector
(Humidified Air) (e.g., MS, FID)

Trained Human Assessor

\ I

x Data Analysis i

Aromagram Chromatogram
(Sensory Data) (Chemical Data)

Correlate Peaks to Odors
(Identify Odor-Active Compounds)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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